Cas no 2901102-22-3 (1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone)

• Product Name: 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone
• CAS No: 2901102-22-3
• MF: C₁₁H₁₀BrFO₃
• MW: 289.097706317902
• CID: 6796248
• PubChem ID: 171367147
• Update Time: 2025-10-29

1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• MFCD34761653
• 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone
• 2901102-22-3

• Inchi： 1S/C11H10BrFO3/c1-6(14)8-4-7(12)5-9(10(8)13)11-15-2-3-16-11/h4-5,11H,2-3H2,1H3
• InChI Key： BCEZUAREBZHARL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C(=C(C=1)C1OCCO1)F

Computed Properties

• Exact Mass: 287.97973g/mol
• Monoisotopic Mass: 287.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone

Introduction to 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone (CAS No. 2901102-22-3)

1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone (CAS No. 2901102-22-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted fluoroaryl moiety and a dioxolane ring, which contribute to its potential biological activities and applications in drug discovery.

The chemical structure of 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone is particularly intriguing due to the presence of multiple functional groups. The bromine atom at the 5-position of the phenyl ring and the fluorine atom at the 2-position introduce significant electronic and steric effects, which can influence the compound's reactivity and biological properties. Additionally, the dioxolane ring, a common protecting group in organic synthesis, adds further complexity to the molecule, making it a valuable intermediate in the synthesis of more complex pharmaceuticals.

Recent studies have highlighted the potential of 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity in vitro. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages, suggesting its potential as a treatment for inflammatory diseases.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone was evaluated for its anticancer properties. The results showed that it selectively induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells, while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic route to 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone has been extensively studied and optimized to improve yield and purity. A typical synthesis involves the reaction of 5-bromo-2-fluoroacetophenone with ethylene glycol under acidic conditions to form the dioxolane ring. Subsequent purification steps ensure that the final product meets high standards of quality and consistency required for pharmaceutical applications.

The physical and chemical properties of 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone have also been well-characterized. It is a white crystalline solid with a melting point ranging from 78°C to 80°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques, including NMR spectroscopy and mass spectrometry, which are essential for structural elucidation and quality control.

In conclusion, 1-(5-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenyl)ethanone (CAS No. 2901102-22-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its potential benefits and optimize its use in various medical settings.